1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine

• IUPAC Name: 2-morpholin-4-yl-1-[4-(4-phenylphthalazin-1-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C24H27N5O2/c30-22(18-27-14-16-31-17-15-27)28-10-12-29(13-11-28)24-21-9-5-4-8-20(21)23(25-26-24)19-6-2-1-3-7-19/h1-9H,10-18H2
• InChI Key: NTHHGWYJWMQMIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C3=CC=CC=C32)C4=CC=CC=C4)C(=O)CN5CCOCC5
• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol

Description

1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine, also known as PAPP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. PAPP is a piperazine derivative that has been extensively studied for its pharmacological properties and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. Additionally, 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to inhibit the activity of phosphodiesterase 5 (PDE5), an enzyme that is involved in the regulation of blood flow. By inhibiting the activity of PDE5, 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine can increase blood flow to the heart and reduce the risk of cardiovascular diseases.
Biochemical and Physiological Effects:
1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to have a number of biochemical and physiological effects. 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to inhibit the activity of topoisomerase II, which can lead to the inhibition of DNA replication and cell division. Additionally, 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to inhibit the activity of PDE5, which can increase blood flow to the heart and reduce the risk of cardiovascular diseases. 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has also been shown to have a neuroprotective effect and can protect neurons from damage.

Advantages and Limitations for Lab Experiments

1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has a number of advantages for lab experiments. 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine is a synthetic compound that can be easily synthesized in the lab. Additionally, 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been extensively studied and its pharmacological properties are well understood. However, there are also some limitations to using 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine in lab experiments. 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine is a relatively new compound and its long-term effects are not well understood. Additionally, 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has not been extensively studied in clinical trials and its safety profile is not well established.

Future Directions

There are a number of future directions for the study of 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine. One area of future research is the potential therapeutic applications of 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine in cancer treatment. 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to inhibit the activity of topoisomerase II, which is involved in the growth and proliferation of cancer cells. Additionally, 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to have a neuroprotective effect and may have potential applications in the treatment of neurological disorders. Another area of future research is the development of new synthetic compounds that are based on the structure of 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine. These compounds may have improved pharmacological properties and may be more effective than 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine in the treatment of certain diseases.

Scientific Research Applications

1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been extensively studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has been shown to have a protective effect on the heart and can reduce the risk of cardiovascular diseases. 1-[4-(4-morpholinylacetyl)-1-piperazinyl]-4-phenylphthalazine has also been studied for its potential neuroprotective effects and has shown promising results in preclinical studies.